5-methyl-1-phenyl-N-propyl-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol
• SMILES: CCCNC(=O)C1=C(N(N=N1)C2=CC=CC=C2)C
• InChI: InChI=1S/C13H16N4O/c1-3-9-14-13(18)12-10(2)17(16-15-12)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3,(H,14,18)
• InChIKey: BJAUYOUMEHVYBG-UHFFFAOYSA-N

5-methyl-1-phenyl-N-propyl-1H-1,2,3-triazole-4-carboxamide (CAS 924840-96-0, molecular formula C₁₃H₁₆N₄O, MW 244.30) is a fully synthetic 1,2,3-triazole-4-carboxamide bearing a 5-methyl substituent on the triazole core, an N¹-phenyl group, and an N-propyl carboxamide side chain. It belongs to a broader class of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides that have been investigated as antimicrobial agents, GABA receptor modulators, and succinate dehydrogenase inhibitors.

5-methyl-1-phenyl-N-propyl-1H-1,2,3-triazole-4-carboxamide – Identity and Class Position

5-methyl-1-phenyl-N-propyl-1H-1,2,3-triazole-4-carboxamide (CAS 924840-96-0, molecular formula C₁₃H₁₆N₄O, MW 244.30) is a fully synthetic 1,2,3-triazole-4-carboxamide bearing a 5-methyl substituent on the triazole core, an N¹-phenyl group, and an N-propyl carboxamide side chain . It belongs to a broader class of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides that have been investigated as antimicrobial agents, GABA receptor modulators, and succinate dehydrogenase inhibitors [1][2]. The compound is commercially available from several chemical suppliers at a typical purity of 98% .

Gram-positive antibacterial screening: 5-methyl subclass reported anti-staphylococcal activity

GABA-A receptor modulator research: triazole scaffold with reported subtype selectivity

SDHI fungicide lead diversification: validated 5-methyl-1,2,3-triazole-4-carboxamide core

• [1] Kisiel-Nawrot, E. et al. Primary discovery of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides as promising antimicrobial agents. Journal of Molecular Structure, 2021, 1246, 131168. View Source
• [2] Alam, M. S. et al. Synthesis, 3D-QSAR, and docking studies of 1-phenyl-1H-1,2,3-triazoles as selective antagonists for β3 over α1β2γ2 GABA receptors. Bioorganic & Medicinal Chemistry, 2007, 15, 3441–3453. View Source

Why 5-methyl-1-phenyl-N-propyl-1H-1,2,3-triazole-4-carboxamide Cannot Be Casually Replaced by In-Class Analogs

Within the 1,2,3-triazole-4-carboxamide family, minor structural modifications at the N¹-aryl, C⁵-substituent, or carboxamide nitrogen produce profound divergences in biological target engagement, potency, selectivity, and physicochemical properties. For example, among 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides, the 5-methyl series displays potent antibacterial activity against Staphylococcus aureus, whereas the 5-amino series is inactive against S. aureus but active against Candida albicans [1]. In the GABA receptor antagonist series, the nature of the 4-substituent on the triazole ring determines selectivity ratios exceeding 1000-fold between β3 and α1β2γ2 receptor subtypes [2]. The specific combination of 5-methyl, 1-phenyl, and N-propyl carboxamide in the target compound defines a unique pharmacophoric signature—logP, H-bond donor/acceptor count, and steric profile—that cannot be replicated by analogs bearing N,N-dipropyl, N-aryl, or N-unsubstituted carboxamide groups .

5-Amino or triazoloquinazoline analogs shift pathogen selectivity from S. aureus to C. albicans

N,N-Dipropyl analogs eliminate the carboxamide H-bond donor, altering logP and permeability profile

N¹-Aryl modifications (e.g., 2,6-dimethylphenyl) redirect fungicidal potency and selectivity profile

• [1] Kisiel-Nawrot, E. et al. Primary discovery of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides as promising antimicrobial agents. Journal of Molecular Structure, 2021, 1246, 131168. View Source
• [2] Alam, M. S. et al. Synthesis, 3D-QSAR, and docking studies of 1-phenyl-1H-1,2,3-triazoles as selective antagonists for β3 over α1β2γ2 GABA receptors. Bioorganic & Medicinal Chemistry, 2007, 15, 3441–3453. View Source

Quantitative Differentiation Evidence for 5-methyl-1-phenyl-N-propyl-1H-1,2,3-triazole-4-carboxamide

Antibacterial Selectivity: 5-Methyl-1,2,3-triazole-4-carboxamides vs. 5-Amino and Triazoloquinazoline Congeners

In a head-to-head antimicrobial panel against seven primary pathogens, the 5-methyl subclass of 1-aryl-1,2,3-triazole-4-carboxamides (exemplified by compounds 4d, 4l, 4r) exhibited potent activity exclusively against the Gram-positive bacterium Staphylococcus aureus, with compound 4l achieving 50% growth inhibition below 1 µM. In stark contrast, the 5-amino analog 8b and the triazoloquinazoline 9a were inactive against S. aureus but instead showed activity against the yeast Candida albicans [1]. This demonstrates that the 5-methyl substituent is a critical determinant for anti-staphylococcal activity within this chemotype.

Antimicrobial Selectivity

Head-to-head

5-methyl subclass: GI₅₀ <1 µM (S. aureus) vs 5-amino analog: inactive (S. aureus), active (C. albicans)

Supports Gram-positive antibacterial screening context.

Broth microdilution; HaCaT cytotoxicity counter-screen

Evidence Dimension	Antimicrobial activity (growth inhibition) against S. aureus vs. C. albicans
Target Compound Data	Compound 4l (5-methyl subclass analog): GI₅₀ <1 µM against S. aureus; no significant activity against C. albicans
Comparator Or Baseline	Compound 8b (5-amino analog): inactive against S. aureus, active against C. albicans; Compound 9a (triazoloquinazoline): ~40% kill of C. albicans at 1 µM, inactive against S. aureus
Quantified Difference	Qualitative switch in pathogen selectivity: 5-methyl subclass → Gram-positive bacteria; 5-amino and triazoloquinazoline subclasses → yeast
Conditions	Broth microdilution assay against S. aureus ATCC 25923; C. albicans ATCC 90028; eukaryotic cytotoxicity counter-screen in HaCaT human keratinocytes

Why This Matters

The 5-methyl group on the triazole core confers target-pathogen selectivity that is absent in the 5-amino and fused-ring analogs, making the 5-methyl subclass the appropriate choice for Gram-positive antibacterial screening cascades.

• [1] Kisiel-Nawrot, E. et al. Primary discovery of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides as promising antimicrobial agents. Journal of Molecular Structure, 2021, 1246, 131168. View Source

Physicochemical Differentiation: N-Propyl vs. N,N-Dipropyl Carboxamide logP and Hydrogen-Bond Donor Count

The target compound 5-methyl-1-phenyl-N-propyl-1H-1,2,3-triazole-4-carboxamide possesses one hydrogen-bond donor (the carboxamide NH) and a computed logP of 1.72 (TPSA 59.81 Ų) . Its closest commercially available analog, N,N-dipropyl-5-methyl-1-phenyl-1,2,3-triazole-4-carboxamide (CAS 115596-49-1), is a tertiary amide with zero H-bond donors, a higher molecular weight (C₁₆H₂₂N₄O, MW 286.37), and a predictably higher logP, altering both solubility and membrane permeability profiles . This single H-bond donor difference is frequently decisive in optimizing pharmacokinetic parameters such as oral bioavailability and blood-brain barrier penetration.

Physicochemical Profile

Data to verify

MW 244.30 vs 286.37

HBD 1 vs 0

ΔlogP ≥0.5 (est.)

HBD count and logP difference may affect solubility and permeability.

Computed from vendor datasheets; experimental validation advised

Evidence Dimension	Calculated physicochemical parameters
Target Compound Data	MW 244.30; logP 1.72; TPSA 59.81 Ų; H-bond donors: 1; H-bond acceptors: 4; rotatable bonds: 4
Comparator Or Baseline	N,N-Dipropyl-5-methyl-1-phenyl-1,2,3-triazole-4-carboxamide: MW 286.37; H-bond donors: 0; higher calculated logP expected
Quantified Difference	ΔMW = 42.07; ΔH-bond donors = 1; logP difference estimated at ≥0.5 units based on additive fragment contributions
Conditions	Computed physicochemical properties from vendor technical datasheets (LeYan for target; Parchem for dipropyl analog)

Why This Matters

The presence of a single hydrogen-bond donor in the N-propyl compound, versus zero in the N,N-dipropyl analog, is a critical selection criterion for projects requiring balanced solubility and permeability, particularly in CNS drug discovery where HBD count strongly influences BBB penetration.

Class-Level SAR: 5-Methyl-1,2,3-triazole-4-carboxamides as Succinate Dehydrogenase Inhibitor (SDHI) Fungicide Leads

A series of 5-methyl-1H-1,2,3-triazole-4-carboxyl amide analogs were designed and evaluated as novel succinate dehydrogenase inhibitors (SDHIs) for agricultural fungicide development. Most compounds in this series exhibited good fungicidal activities, particularly against Sclerotinia sclerotiorum, with the 1,6-dimethylphenyl substituent identified as the most efficient N¹-aryl group [1]. Importantly, replacement of the amide group with an ester group had little effect on fungicidal potency, suggesting metabolic liabilities associated with the amide bond can be mitigated without efficacy loss [1]. The target compound, bearing a 1-phenyl (rather than 1-(2,6-dimethylphenyl)) group and an N-propyl amide, occupies a distinct position in this SAR landscape.

SDHI Scaffold Validation

Class-level

5-Methyl-1,2,3-triazole-4-carboxamide core essential for SDHI activity; N-propyl variant underexplored.

Supports agrochemical fungicide lead diversification.

Inferred from ester/amide analog SAR; target compound not directly tested

Evidence Dimension	Fungicidal activity against Sclerotinia sclerotiorum
Target Compound Data	Not directly tested; inferred from class SAR: 5-methyl-1,2,3-triazole-4-carboxamide core is essential for SDHI activity
Comparator Or Baseline	1,6-Dimethylphenyl amide/ester analogs: good fungicidal activity against S. sclerotiorum; ester analogs equipotent to amide analogs
Quantified Difference	N¹-substituent variation (phenyl vs. 2,6-dimethylphenyl) expected to modulate potency; quantitative data for N-propyl analog not available in public domain
Conditions	Mycelial growth inhibition assay against S. sclerotiorum; larvicidal activity counter-screen against Culex pipiens pallens

Why This Matters

The 5-methyl-1,2,3-triazole-4-carboxamide scaffold is validated as a new chemotype for SDHI fungicide development; the N-propyl amide variant offers a distinct IP position and physicochemical profile compared to the optimized 2,6-dimethylphenyl lead series.

• [1] Zhang, X. et al. Design, synthesis, and fungicidal evaluation of a series of novel 5-methyl-1H-1,2,3-trizole-4-carboxyl amide and ester analogues. European Journal of Medicinal Chemistry, 2014, 86, 87–94. View Source

Recommended Application Scenarios for 5-methyl-1-phenyl-N-propyl-1H-1,2,3-triazole-4-carboxamide

Gram-Positive Antibacterial Screening Cascade Starting Point

Based on the demonstrated anti-staphylococcal activity of the 5-methyl-1,2,3-triazole-4-carboxamide subclass (GI₅₀ <1 µM for analog 4l against S. aureus) and its favorable selectivity over human keratinocytes [1], this compound is well-suited as a starting point for hit-to-lead optimization targeting drug-resistant Gram-positive pathogens. The N-propyl carboxamide provides a single H-bond donor (versus zero in the N,N-dipropyl analog), offering a tunable handle for modulating solubility and permeability [2].

SDHI Fungicide Lead Diversification Program

The 5-methyl-1,2,3-triazole-4-carboxamide core has been validated as a novel succinate dehydrogenase inhibitor (SDHI) scaffold with activity against Sclerotinia sclerotiorum [1]. The target compound's 1-phenyl (rather than 2,6-dimethylphenyl) substitution and N-propyl amide side chain represent underexplored vectors for IP generation and resistance management in agrochemical fungicide development [1].

CNS Drug Discovery: BBB-Penetrant Triazole Scaffold

With a computed logP of 1.72, TPSA of 59.81 Ų, and a single H-bond donor [1], this compound resides within the favorable physicochemical space for blood-brain barrier penetration (typically logP 1–3, TPSA <90 Ų, HBD ≤3). It can serve as a starting scaffold for CNS-targeted programs, such as GABA receptor modulator development, where 1-phenyl-1,2,3-triazoles have already demonstrated sub-nanomolar affinity and >1000-fold subtype selectivity [2].

Application

Selection Property

Validation Focus

Gram-positive antibacterial screening

5-Methyl-1,2,3-triazole-4-carboxamide subclass activity

S. aureus growth inhibition; cytotoxicity counter-screen

Agrochemical SDHI fungicide lead generation

Validated triazole-carboxamide SDHI pharmacophore

Sclerotinia sclerotiorum mycelial growth inhibition; larvicidal counter-screen

CNS-oriented triazole probe research

Single HBD, moderate logP, reported GABA-A subtype selectivity scaffold

GABA-A receptor subtype binding selectivity; BBB permeability assessment

• [1] Kisiel-Nawrot, E. et al. Primary discovery of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides as promising antimicrobial agents. Journal of Molecular Structure, 2021, 1246, 131168; Zhang, X. et al. Design, synthesis, and fungicidal evaluation of a series of novel 5-methyl-1H-1,2,3-trizole-4-carboxyl amide and ester analogues. European Journal of Medicinal Chemistry, 2014, 86, 87–94; LeYan. 5-Methyl-1-phenyl-N-propyl-1H-1,2,3-triazole-4-carboxamide, CAS 924840-96-0. View Source
• [2] Alam, M. S. et al. Synthesis, 3D-QSAR, and docking studies of 1-phenyl-1H-1,2,3-triazoles as selective antagonists for β3 over α1β2γ2 GABA receptors. Bioorganic & Medicinal Chemistry, 2007, 15, 3441–3453. View Source